N-(4-acetamidophenyl)-5-(2-chloro-4-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-5-(2-chloro-4-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H14ClN3O5/c1-11(24)21-12-2-4-13(5-3-12)22-19(25)18-9-8-17(28-18)15-7-6-14(23(26)27)10-16(15)20/h2-10H,1H3,(H,21,24)(H,22,25)
• InChI Key: CYBLTHGOCUWSIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C19H14ClN3O5
• Molecular Weight: 399.8 g/mol
• CAS No.: 618397-19-6

Description

N-(4-acetamidophenyl)-5-(2-chloro-4-nitrophenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H14ClN3O5 and its molecular weight is 399.79. The purity is usually 95%.
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Scientific Research Applications

Carcinogenicity Research

A study by Cohen et al. (1975) explored the carcinogenicity of various 5-nitrofurans, including compounds structurally similar to N-(4-acetamidophenyl)-5-(2-chloro-4-nitrophenyl)furan-2-carboxamide. This research is crucial for understanding the potential cancer risks associated with these compounds (Cohen et al., 1975).

Antimicrobial and Antioxidant Activities

Devi et al. (2010) synthesized and investigated the antimicrobial and antioxidant activities of 3-nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides, which share a similar structural framework with the compound of interest. Their findings contribute to the understanding of the potential applications of these compounds in battling infections and oxidative stress (Devi et al., 2010).

Influenza A Virus Inhibition

Yongshi et al. (2017) studied furan-carboxamide derivatives, similar in structure to this compound, for their potential to inhibit the lethal H5N1 influenza A virus. This research highlights the potential use of these compounds in antiviral therapies (Yongshi et al., 2017).

Anti-Bacterial Activities

Siddiqa et al. (2022) synthesized N-(4-bromophenyl)furan-2-carboxamides and investigated their in vitro anti-bacterial activities against clinically isolated drug-resistant bacteria. The study is significant for understanding the antibacterial properties of furan-carboxamide derivatives (Siddiqa et al., 2022).

Antiprotozoal Agents

Ismail et al. (2004) developed dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents. Their research includes compounds structurally related to this compound, expanding the understanding of their use in protozoal infections (Ismail et al., 2004).